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Compound of Interest

Compound Name: Thiochroman-4-one

Cat. No.: B147511

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Thiochroman-4-one (CAS No: 3528-17-4). Adherence to these procedures is critical to ensure
personal safety and environmental compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

Thiochroman-4-one is a compound with incompletely characterized toxicological properties.[1]
However, available data indicates it may cause irritation to the eyes, skin, and respiratory tract.
[1][2] GHS classifications suggest it is harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[3] Therefore, stringent adherence to
PPE protocols is mandatory.

Required Personal Protective Equipment:
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PPE Category Specification Rationale

) To prevent eye irritation from
] Chemical safety goggles or a _ _
Eye Protection ) splashes or airborne particles.
face shield. 4]

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile). potential irritation.[1][2]

] To protect skin and clothing
] A lab coat or chemical- ] o
Body Protection ] from spills and contamination.
resistant apron.
[11[2]

Required when handling the
) ) A NIOSH/MSHA-approved powder outside of a certified
Respiratory Protection ) )
respirator. chemical fume hood to prevent

respiratory tract irritation.[1][2]

Operational Plan for Safe Handling

This section outlines the step-by-step procedures for the safe handling of Thiochroman-4-one
in a laboratory setting.

2.1. Pre-Handling Preparations:

o Consult the Safety Data Sheet (SDS): Before commencing any work, thoroughly review the
most current SDS for Thiochroman-4-one.

o Demarcate a Work Area: Designate a specific area for handling, clearly labeling it with the
chemical name and associated hazards.

o Ensure Accessibility of Safety Equipment: Verify that an emergency eyewash station and
safety shower are readily accessible and operational.

o Prepare Spill Control Materials: Have a spill kit containing appropriate absorbent materials
readily available.

2.2. Step-by-Step Handling Procedure:
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» Donning PPE: Put on all required personal protective equipment as detailed in the table
above.

» Weighing and Transfer:

o If possible, handle the solid form of Thiochroman-4-one within a certified chemical fume
hood to minimize inhalation exposure.[4]

o Use a dedicated, labeled weighing vessel.
o Avoid generating dust during transfer.
 Dissolution:

o When preparing solutions, add the solid Thiochroman-4-one to the solvent slowly to
avoid splashing.

o If the dissolution process is exothermic, use an ice bath to control the temperature.

e Post-Handling:
o Thoroughly clean the work area with an appropriate solvent and decontaminating solution.
o Properly dispose of all contaminated materials as outlined in the disposal plan below.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario First Aid and Response Measures

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[1][2]

Remove contaminated clothing and shoes.
) Immediately flush the affected skin with plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1](2]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth with water
Ingestion i ) i
and give 2-4 cupfuls of milk or water to drink.

Seek immediate medical attention.[1][2]

Evacuate the immediate area. Wearing
appropriate PPE, carefully sweep up the spilled
solid material, avoiding dust generation, and

Accidental Spill place it into a labeled, sealed container for
hazardous waste disposal.[1][2][4] Clean the
spill area with a suitable solvent and

decontaminating solution.

Disposal Plan

Proper disposal of Thiochroman-4-one and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:
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e Solid Waste: Collect all unused Thiochroman-4-one and any materials grossly
contaminated with the solid (e.g., weigh boats, contaminated paper towels) in a dedicated,
clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Collect solutions of Thiochroman-4-one in a separate, labeled, and sealed
hazardous waste container for organic solvent waste. Do not mix with other waste streams
unless compatibility has been confirmed.

o Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other
contaminated PPE in a designated solid hazardous waste container.

4.2. Disposal Procedure:

o Labeling: Ensure all waste containers are accurately and clearly labeled with "Hazardous
Waste," the full chemical name "Thiochroman-4-one," and a description of the contents
(e.g., "Solid Waste," "Solution in [Solvent Name]").

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from incompatible materials.

« Institutional Protocol: Follow your institution's specific procedures for hazardous waste
disposal. Contact your Environmental Health and Safety (EHS) department to arrange for the
pickup and final disposal of the waste, which will likely be through high-temperature
incineration.

Quantitative Data Summary

The following table summarizes key quantitative data for Thiochroman-4-one.
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Property Value Reference
CAS Number 3528-17-4

Molecular Formula CoHsOS

Molecular Weight 164.22 g/mol

Appearance Brown to orange solid [1114]
Melting Point 28-30 °C

Boiling Point 154 °C @ 12 mmHg

Flash Point > 110 °C (> 230 °F) [4]

Occupational Exposure Limits

Not established [1][4]
(PEL, TLV)

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Thiochroman-4-
one.
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- Review SDS
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- Prepare Spill Kit
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Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat
- Respirator (if needed)

Handling in Fume Hood:
- Weighing and Transfer
- Dissolution

Spill or Exposure?

Follow Emergency Procedures:
- First Aid
- Spill Cleanup

Post-Handling:
- Clean Work Area
- Dispose of Waste

Waste Disposal:

Doff PPE Correctly - Segregate Waste
& Wash Hands - Label Containers

- Follow EHS Protocol
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Caption: Workflow for the safe handling of Thiochroman-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thiochroman-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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